(S)-2-Amino-4-cyanobutyric acid

• IUPAC Name: (2S)-2-amino-4-cyanobutanoic acid
• InChI: InChI=1S/C5H8N2O2/c6-3-1-2-4(7)5(8)9/h4H,1-2,7H2,(H,8,9)/t4-/m0/s1
• InChI Key: VZSTVUJXUYNIOQ-BYPYZUCNSA-N
• Canonical SMILES: C(CC(C(=O)O)N)C#N
• Isomeric SMILES: C(C[C@@H](C(=O)O)N)C#N
• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol

Description

(S)-2-Amino-4-cyanobutyric acid, also known as SACB, is a non-proteinogenic amino acid that has gained attention in scientific research due to its unique properties. SACB is a derivative of the amino acid aspartic acid and is structurally similar to the neurotransmitter GABA.

Scientific Research Applications

1. Role in Glutamate Biosynthesis

Strobel (1967) identified 4-amino-4-cyanobutyric acid in cultures of an unidentified psychrophilic basidiomycete. This compound is a precursor of glutamate, suggesting its involvement in amino acid biosynthesis and cyanide detoxification (Strobel, 1967).

2. Cyanide Fixation

Brysk and Ressler (1970) discovered γ-Cyano-α-l-aminobutyric acid as a biological substance in Chromobacterium violaceum. This study highlights the compound's role in cyanide fixation and metabolism (Brysk & Ressler, 1970).

3. Microbial Desymmetrization

Wang et al. (2000) explored microbial desymmetrization of 3-arylglutaronitriles to produce S-(+)-3-aryl-4-cyanobutyric acids. This study is significant for understanding the enantioselective synthesis of related compounds (Wang et al., 2000).

4. Physiological Relevance of dl-2-Aminobutyric Acid

Research by Rodrigo et al. (2019) on dl-2-Aminobutyric acid, a non-protein amino acid, provided insights into its diffusion behavior and structural properties, relevant for pharmaceutical and research applications (Rodrigo et al., 2019).

5. Heat Tolerance in Plants

Li et al. (2016) examined how γ-Aminobutyric acid, a non-protein amino acid, could improve heat tolerance in creeping bentgrass. This study underscores the importance of such amino acids in plant stress responses and metabolism (Li et al., 2016).

6. Synthesis for HIV Protease Inhibitors

Shibata et al. (1998) synthesized (2S,3S)-3-amino-2-hydroxy-4-phenylbutyric acid, a key component of HIV protease inhibitors. This demonstrates the compound's pharmaceutical significance (Shibata et al., 1998).